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Compound of Interest

Compound Name: Coumarin 314

Cat. No.: B1211175

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fluorescence quantum yield of
Coumarin 314, a widely used laser dye. The document details its photophysical properties,
factors influencing its fluorescence, and standardized protocols for its measurement, aiming to
equip researchers, scientists, and drug development professionals with the critical information
needed for its effective application.

Introduction to Coumarin 314

Coumarin 314, also known by its chemical name 2,3,5,6-1H,4H-Tetrahydro-9-
carbethoxyquinolizino-[9,9a,1-gh]coumarin, is a highly efficient and photostable fluorescent
dye. Its rigidized molecular structure contributes to its high fluorescence quantum yield, making
it a valuable tool in various scientific applications, including dye lasers, fluorescence
microscopy, and as a fluorescent probe in biological systems. Understanding the nuances of its
fluorescence quantum yield is paramount for optimizing its performance in these applications.

Quantitative Data on Fluorescence Quantum Yield

The fluorescence quantum yield (®f) of a fluorophore is a measure of its emission efficiency,
defined as the ratio of photons emitted to the number of photons absorbed. For Coumarin 314,
the quantum yield has been reported in ethanol, although values can vary slightly depending
on the measurement conditions and the reference standard used.
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Solvent Quantum Yield (Pf) Reference

Reynolds, G. A. and Drexhage,

Ethanol 0.68
K. H. (1975)[1]
Ethanol 0.77 Birge, R. R. (1987)[1]
van Gompel, J. A. and
Ethanol 0.86

Schuster, G. B. (1989)[1]

It has been noted that the fluorescence yield of Coumarin 314 is only weakly dependent on the
solvent.[1] This is attributed to its rigid molecular structure, which minimizes non-radiative
decay pathways that are often induced by solvent interactions in more flexible coumarin

derivatives.

Factors Influencing Fluorescence Quantum Yield

The fluorescence quantum yield of coumarin dyes, in general, can be influenced by a variety of
environmental factors. While Coumarin 314 is relatively robust, these factors can still play a

role in modulating its fluorescence output.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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